Cas no 141358-06-7 (Benzoic acid, 3-[(3-chlorophenyl)thio]-)

• Product Name: Benzoic acid, 3-[(3-chlorophenyl)thio]-
• CAS No: 141358-06-7
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• CID: 1312092
• Update Time: 2024-08-19

Benzoic acid, 3-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(3-chlorophenyl)thio]-

• Inchi： 1S/C13H9ClO2S/c14-10-4-2-6-12(8-10)17-11-5-1-3-9(7-11)13(15)16/h1-8H,(H,15,16)
• InChI Key： MWYJSRAKCHPKHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(SC2=CC=CC(Cl)=C2)=C1

Computed Properties

• Exact Mass: 264.00127

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 460.4±30.0 °C(Predicted)
• PSA: 37.3
• pka: 3.92±0.10(Predicted)